Cas no 187597-18-8 (1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one)

1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one structure
187597-18-8 structure
Product Name:1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one
CAS No:187597-18-8
MF:C7H7N3OS
MW:181.214979410172
CID:3143094
PubChem ID:2764273
Update Time:2025-04-21

1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone
    • 1-(6-METHYL-1H-7LAMBDA5-[1,3]THIAZOLO[2,3-E][1,2,4]TRIAZOL-5-YL)-1-ETHANONE
    • 1-(6-Methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethanone
    • 1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethan-1-one
    • 187597-18-8
    • SCHEMBL3456826
    • MFCD01814533
    • CS-0067186
    • D73362
    • AKOS005070945
    • 1-(6-methylthiazolo[3,2-b][1,2,4]-triazol-5-yl)ethan-1-one
    • 1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethanone
    • 7M-582S
    • 1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethanone
    • 1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one
    • Inchi: 1S/C7H7N3OS/c1-4-6(5(2)11)12-7-8-3-9-10(4)7/h3H,1-2H3
    • InChI Key: KXOWOWVIBUGLEU-UHFFFAOYSA-N
    • SMILES: S1C2=NC=NN2C(C)=C1C(C)=O

Computed Properties

  • Exact Mass: 181.03098303g/mol
  • Monoisotopic Mass: 181.03098303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • Melting Point: 147-149°C

1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one Security Information

  • HazardClass:IRRITANT

1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one Pricemore >>

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B488498-10mg
1-{6-Methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethan-1-one
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$ 50.00 2022-06-07
TRC
B488498-50mg
1-{6-Methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethan-1-one
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$ 115.00 2022-06-07
TRC
B488498-100mg
1-{6-Methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethan-1-one
187597-18-8
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$ 185.00 2022-06-07
Chemenu
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Chemenu
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